Cas no 480-82-0 (Indicine)

Indicine structure

Product Name:Indicine

CAS No:480-82-0

MF:C₁₅H₂₅NO₅

MW:299.362704992294

CID:931776

PubChem ID:73614

Update Time:2025-04-19

Indicine Chemical and Physical Properties

Names and Identifiers

- Indicine
- [(7R,8R)-7-hydroxy-5,6,7,8-tetrahydro-3H-pyrrolizin-1-yl]methyl (2R)-2-hydroxy-2-[(1S)-1-hydroxyethyl]-3-methylbutanoate
- (+)-indicine
- [(1r,7ar)-1-hydroxy-2,3,5,7a-tetrahydro-1h-pyrrolizin-7-yl]methyl(2r,3s)-2,3-dihydroxy-2-isopropylbutanoate
- 2,3-Dihydroxy-2-(1-methylethyl)-butanoic acid (2,3,5,7a-tetrahydro-1-hydroxy-1H-pyrrolizin-7-yl) methyl ester
- BRN 4324630
- lycopsamine
- NSC136052
- SureCN166614
- SFVVQRJOGUKCEG-XTWPYSKKSA-N
- Butanoic acid,3-dihydroxy-2-(1-methylethyl)-, [(1R,7aR)-2,3,5,7a-tetrahydro-1-hydroxy-1H-pyrrolizin-7-yl]methyl ester, (2R,3S)-
- NSC-136052
- DTXSID60197389
- BUTANOIC ACID, 2,3-DIHYDROXY-2-(1-METHYLETHYL)-, (2,3,5,7A-TETRAHYDRO-1-HYDROXY-1H-PYRROLIZIN-7-YL)METHYL ESTER, (1R-(1.ALPHA.,7(2R*,3S*),7A.BETA.))-
- AKOS030242135
- [(1R,7aR)-1-hydroxy-2,3,5,7a-tetrahydro-1H-pyrrolizin-7-yl]methyl (2R,3S)-2,3-dihydroxy-2-isopropylbutanoate
- 480-82-0
- NCI60_000822
- [(7R,8R)-7-hydroxy-5,6,7,8-tetrahydro-3H-pyrrolizin-1-yl]methyl (2R)-2-hydroxy-2-[(1S)-1-hydroxyethyl]-3-methyl-butanoate
- CHEBI:5897
- T82SFG1584
- HY-N9130
- BUTANOIC ACID, 2,3-DIHYDROXY-2-(1-METHYLETHYL)-, ((1R,7AR)-2,3,5,7A-TETRAHYDRO-1-HYDROXY-1H-PYRROLIZIN-7-YL)METHYL ESTER, (2R,3S)-
- [(1R,7aR)-1-hydroxy-2,3,5,7a-tetrahydro-1H-pyrrolizin-7-yl]methyl (2R,3S)-2,3-dihydroxy-2-(propan-2-yl)butanoate
- RETRONECINE, 7-((2R,3S)-2,3-DIHYDROXY-2-ISOPROPYLBUTYRATE)
- CS-0158821
- FS-6709
- Retronecine,3S)-2,3-dihydroxy-2-isopropylbutyrate]
- NSC 136052
- UNII-T82SFG1584
- Butanoic acid, 2,3-dihydroxy-2-(1-methylethyl)-, (2,3,5,7a-tetrahydro-1-hydroxy-1H-pyrrolizin-7-yl)methyl ester, (1R-(1a,7(2R*,3S*),7a-beta))-
- Q27106927
- SCHEMBL166614
- NS00094751
- Butanoic acid, 2,3-dihydroxy-2-(1-methylethyl)-, [(1R,7aR)-2,3,5,7a-tetrahydro-1-hydroxy-1H-pyrrolizin-7-yl]methyl ester, (2R,3S)-
- CHEMBL471483
- INDICIN
- DA-51478
- Inchi： 1S/C15H25NO5/c1-9(2)15(20,10(3)17)14(19)21-8-11-4-6-16-7-5-12(18)13(11)16/h4,9-10,12-13,17-18,20H,5-8H2,1-3H3/t10-,12+,13+,15+/m0/s1
- InChI Key： SFVVQRJOGUKCEG-XTWPYSKKSA-N
- SMILES： O[C@@H]1CCN2CC=C(COC([C@]([C@H](C)O)(C(C)C)O)=O)[C@@H]21

Computed Properties

Exact Mass: 299.17300
Monoisotopic Mass: 299.173
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 21
Rotatable Bond Count: 6
Complexity: 436
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 90.2A^2
Surface Charge: 0
Tautomer Count: nothing
XLogP3: -0.4

Experimental Properties

Color/Form: Powder
Density: 1.26
Boiling Point: 463.3°C at 760 mmHg
Flash Point: 234°C
Refractive Index: 1.567
PSA: 90.23000
LogP: -0.38940

Indicine Pricemore >>

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